![molecular formula C14H16N2OS B4740851 N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide](/img/structure/B4740851.png)
N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide
Overview
Description
N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiazole derivative that has been found to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide is not yet fully understood. However, it is believed to act on a range of molecular targets, including ion channels, enzymes, and receptors, leading to its various effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines and chemokines. It also exhibits analgesic effects, reducing pain perception in animal models. In addition, it has been found to have antitumor properties, inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide in lab experiments is its ability to exhibit multiple effects, making it a versatile tool for investigating a range of scientific questions. However, its precise mechanism of action is not yet fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are a range of future directions for research on N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide. One potential area of investigation is its potential applications in the treatment of cancer, given its antitumor properties. Another potential area of investigation is its effects on the central nervous system, given its analgesic effects. In addition, further research is needed to understand its precise mechanism of action and to develop more effective methods for synthesizing and purifying the compound.
Scientific Research Applications
N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide has been investigated for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and cancer research. It has been found to exhibit a range of interesting effects, including anti-inflammatory, analgesic, and antitumor properties.
properties
IUPAC Name |
N-(5-methyl-1,3-thiazol-2-yl)-4-propylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-3-4-11-5-7-12(8-6-11)13(17)16-14-15-9-10(2)18-14/h5-9H,3-4H2,1-2H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTZADUPRKUJETB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)NC2=NC=C(S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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